Journal Name:Physics and Chemistry of the Earth, Parts A/B/C
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IF:0
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Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-24 , DOI:
10.3390/ma16145188
Structural steels and alloys represent a wide domain of materials whose development directly affects human civilization [...]
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155206
Titanium alloy Ti6Al4V is a commonly used bone implant material, primarily prepared as a porous material to better match the elastic modulus of human bone. However, titanium alloy is biologically inert and does not have antibacterial properties. At the same time, the porous structure with a large specific surface area also increases the risk of infection, leading to surgical failure. In this paper, we prepared three porous samples with different porosities of 60%, 75%, and 85%, respectively (for short, 3D-60, 3D-75, and 3D-85) using 3D printing technology and clarified the mechanical properties. Through tensile experiments, when the porosity was 60%, the compressive modulus was within the elastic modulus of human bone. Anodic oxidation technology carried out the surface modification of a 3D-printed porous titanium alloy with 60% porosity. Through change, the different voltages and times on the TiO2 oxide layer on the 3D-printed porous titanium alloy are different, and it reveals the growth mechanism of the TiO2 oxide layer on a 3D-printed unique titanium alloy. The surface hydrophilic and antibacterial properties of 3D-printed porous titanium alloy were significantly improved after modification by anodic oxidation.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155220
To reveal the influence of surface morphology characteristics in mixed lubrication on the contact characteristics of the rolling interface, a random three-dimensional rough surface model based on Gaussian distribution theory was established. The model utilizes the finite element method (FEM) to simulate the regular contact and tangential sliding behavior of micro-asperities at the rolling interface in mixed lubrication conditions. The connection bearing capacity of models with varied roughness in mixed lubrication was studied. Furthermore, the effect of various sliding and normal indentation amounts on the normal and friction stress was investigated. The simulation result reveals that the roughness of the surface influences the distribution of the lubricating oil film. The lubricating oil layer between the interfaces with a lower roughness has a higher bearing capacity due to its more uniform distribution of peaks and valleys. An increase in the normal indentation amount raises the friction stress and normal stress. In contrast, an increase in sliding lowers the normal pressure, substantially impacting the fluctuation of the friction coefficient dramatically. Finally, the random three-dimensional rough surface model is verified by comparing it with the experimental data in the related literature.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155223
The paper presents the results of tests of rapid solidification (RS) aluminum alloys with the addition of silicon (5%, 11%, and 20%). Casting by melt-spinning on the surface of an intensively cooled copper cylinder allowed to obtain a metallic material in the form of flakes, which were then consolidated in the process of pressing and direct extrusion. The effect of refinement on structural components after rapid solidification was determined. Rapidly solidified AlSi materials are characterized by a comparable size of Si particles, regardless of the silicon content, and the shape of these particles is close to spheroidal. Not only Si particles are fragmented, but also the Al-Si-Fe phase, which also changed its shape from irregular with sharp edges to regular and spherical. The melt-spinning process resulted in a fine-grained structure compared to materials obtained by gravity-casting and extrusion. The influence of the high-temperature compression test on the mechanical properties of rapidly solidified materials was analyzed, and the results were compared with those of gravity-cast materials. An increase in strength properties was found in the case of the AlSi5 RS alloy by 20%, in the case of AlSi11RS by 25%, and in the case of the alloy containing 20% Si by as much as 86% (tensile test). On the basis of the homogeneity of the particle distribution determined by the SEM method, it was found that rapid solidification is an effective method of increasing the strength properties and improving the plastic properties of Al-Si alloys.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.3390/ma16155224
In the last several years, zinc and its alloys have come into focus as bioabsorbable materials by qualifying themselves with an excellent corrosion rate, mechanical properties, anti-bacterial effects. and considerable biocompatibility. In this study, the biocompatibility of zinc–silver alloys containing 3.3 wt% silver (ZnAg3) was assessed by evaluating their cell viability, the proliferation rate, and the cell toxicity. Two alloys were investigated in which one was phosphated and the other was non-phosphated. The alloys were tested on human osteoblasts (hOb), which are, to a large extent, responsible for bone formation and healing processes. The performance of the phosphated alloy did not differ significantly from the non-phosphated alloy. The results showed a promising biocompatibility with hOb for both alloys equally in all conducted assays, qualifying ZnAg3 for further investigations such as in vivo studies.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155271
This study aimed to analyze the influence of multiple uses of zirconia implant drills on their cutting performance and bending strength. The hypothesis was that drill usage and sterilization cycles would not affect drilling time or flexural strength. Sixty zirconia twist drills from Z-Systems were used to drill in the angulus mandibulae region of fresh porcine jaws. The drills were divided into four groups based on the cycle count, and the drilling time was measured. Bending strength tests were conducted using a universal testing machine, and statistical analysis was performed using ANOVA tests. The results showed that drilling times followed a normal distribution, and significant differences were observed in drilling times between group 1 and the other groups for the pilot drill. However, no significant differences were found for ø3.75 mm and ø4.25 mm drills, and drilling times also varied significantly among different drill diameters, regardless of the cycle count. Flexural strength did not significantly differ among drill diameters or sterilization cycles. Overall, using and sterilizing zirconia implant drills had no significant impact on drilling time or flexural strength. Nevertheless, drilling times did vary depending on the diameter of the drill. These findings provide valuable insights into the performance and durability of zirconia implant drills, contributing to the optimization of dental implant procedures.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155273
The drop-dry deposition (DDD) is a simple chemical technique of thin film deposition, which can be applied to metal oxides. The deposition solution is an aqueous solution including a metal salt and an alkali. However, some metal ions react spontaneously with water and precipitate. This work is the first attempt to use complexing agents in DDD to suppress the precipitation. SnO2 thin films are fabricated using DDD with Na2S2O3 as a complexing agent and via annealing in air. The results of the Auger electron spectroscopy measurement show that the O/Sn composition ratio of the annealed films approached two, indicating that the annealed films are SnO2. The photoelectrochemical measurement results show that the annealed films are n-type. Co3O4/SnO2 heterojunction is fabricated using p-type Co3O4 films which are also deposited via DDD. The heterojunction has rectification and photovoltaic properties. Thus, for the first time, a metal oxide thin film was successfully prepared via DDD using a complexing agent, and oxide thin film solar cells are successfully prepared using only DDD.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155282
The current work reveals the influence of loading parameters on the crack growth behavior of a Zr/Ti/steel composite plate with a crack normal to the interface by using an experiment and the finite element method. The Chaboche model was first used to study cyclic plastic evolution in composite materials. The results reveal that an increase in Fmax, Fm, and Fa can promote da/dN; meanwhile, an increase in R will reduce da/dN. The plastic strain accumulation results indicate that Fm mainly contributes to the tensile strain and compressive stress after the first cycle. Additionally, Fa increases the stress range and compression stress and greatly improves the plastic strain accumulation degree in subsequent loading cycles. The Fmax can significantly increase the stress amplitude and plastic strain accumulation level. When R increases, the plastic strain accumulation increases a little, but the stress amplitude and compression stress decrease greatly. Furthermore, it is also found that the elastic–plastic mismatch also affects the plastic evolution, that is, strengthening or weakening the effect of the loading parameters.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155288
An experimental study of the abrasive water jet cutting process of Inconel 718 alloy samples with varying values of cutting speed, abrasive flow rate and cutting material height was carried out. Surface roughness and waviness were measured at different cutting depths, and the variation of the kerf angle was studied. It was shown that the depth of cut has the greatest effect on roughness and waviness. The height of the sample has no impact on the roughness and waviness at a particular depth of cut. As the depth of cut increases, in most cases, roughness and waviness increase as well. It has been proven that the cutting speed has a negligible effect on surface roughness, but it has a significant effect on surface waviness. The waviness, on the other hand, depends only slightly on the abrasive flow. It has been proven that the kerf angle does not depend on the abrasive flow. The kerf angle depends mainly on the height of the sample. The models were developed for the parameters of roughness Ra and Rz, waviness Wa and Wz and kerf angle. All models were calculated without separating the surface into smooth and rough cutting regions.
Physics and Chemistry of the Earth, Parts A/B/C ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3390/ma16155281
This study assessed the modification effects of zirconia-based nanopowder and cement contents and curing age on the mechanical properties of silty soil. The orthogonal test design was applied to derive the best combination of each influencing factor using the lateral unconfined compressive test. Two-dimensional particle flow code (PFC2D) distinct-element modeling software was also used to fit and analyze the test curves, as well as simulate the triaxial test with the derived parameters. The test results reveal the optimal combination of 20% cement, 2% zirconia-based nanopowder, and 28 d curing age. The extreme difference table was used to plot the orthogonal trend diagram, and cement content was found to be the most significant factor controlling the silty soil strength. The maximum peak stress was 2196.33 kPa under the optimum combination of factors, which could be obtained through the index estimation, and these results were experimentally verified. According to the predicted strength envelope, the cohesive force of nanopowder-cement-modified silty soil in the optimal proportion was 717.11 kPa, and the internal friction angle was 21.05°. Nano zirconium dioxide will accelerate the hydration reaction of cement, the flocculent structure produced by the hydration of cement and soil particles connected to each other, play the role of filling and anchoring, and thus increase the strength of the nano-zirconium dioxide, and the optimal dosage of nano-zirconium dioxide is 2%.
Supplementary Information
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